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Abstract
Alanycarb is a broad-spectrum oxime carbamate insecticide and nematicide.[1] As with other

carbamates, its primary mode of action is the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system of insects and other animals.[1][2] This document

provides a comprehensive overview of the toxicological effects of Alanycarb on various non-

target organisms, including mammals, birds, fish, aquatic invertebrates, honeybees, and

earthworms. It summarizes available quantitative toxicity data, details standard experimental

protocols for toxicological assessment, and visualizes key pathways and workflows. While

Alanycarb is now considered an obsolete insecticide in some regions, understanding its

toxicological profile remains crucial for environmental risk assessment and for providing a

comparative baseline for the development of newer, more selective insecticides.[1]

Mode of Action: Acetylcholinesterase Inhibition
Alanycarb exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE). AChE

is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft.

By inhibiting AChE, Alanycarb causes an accumulation of ACh, leading to continuous

stimulation of nerve fibers, resulting in paralysis and ultimately death.[2] This inhibition is

reversible, as carbamates form an unstable complex with the enzyme, unlike the more

persistent inhibition caused by organophosphates.
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Mechanism of Acetylcholinesterase Inhibition by Alanycarb.

Toxicological Profile: Quantitative Data
The following tables summarize the available quantitative toxicological data for Alanycarb on

various non-target organisms. It is important to note that specific data for Alanycarb is limited

for some species, as it is an older and now less commonly used pesticide.

Table 1: Mammalian Toxicity of Alanycarb
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Endpoint Value Species Route Source

Acute Oral LD50 330 mg/kg Rat Oral

Acute Dermal

LD50
>4,000 mg/kg Rat Dermal

Acute Inhalation

LC50
5.1 mg/L (4-hour) Rat Inhalation

90-Day Oral

NOAEL
15 mg/kg bw/day Rat Oral

Two-Generation

Reproduction

NOAEL

65.41 mg/kg/day

(males), 76.78

mg/kg/day

(females)

Rat Oral

Developmental

Toxicity NOAEL
150 mg/kg/day Rabbit Oral

NOAEL: No Observed Adverse Effect Level

Table 2: Avian Toxicity of Alanycarb
Endpoint Value Species Source

Acute Oral LD50 3553 mg/kg Not Specified

Note: Alanycarb is generally considered to be relatively non-toxic to birds.

Table 3: Aquatic Toxicity of Alanycarb
Endpoint Value Species Source

96-hour LC50 Moderately Toxic Fish (general)

48-hour LC50 Moderately Toxic
Aquatic Invertebrates

(general)
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LC50: Lethal Concentration 50%. Specific LC50 values for species like Rainbow Trout

(Oncorhynchus mykiss) and Daphnia magna were not available in the searched literature for

Alanycarb.

Table 4: Honeybee Toxicity of Alanycarb
Endpoint Value Route Source

Acute LD50 Highly Toxic Contact & Oral

LD50: Lethal Dose 50%. Specific LD50 values for Alanycarb were not available in the

searched literature.

Table 5: Soil Organism Toxicity of Alanycarb
Endpoint Value Species Source

14-day LC50
Data not available for

Alanycarb

Eisenia foetida

(Earthworm)

Note: Carbamate insecticides, in general, can be toxic to earthworms.

Experimental Protocols
The toxicological data presented are typically generated following standardized guidelines to

ensure reproducibility and comparability. The Organisation for Economic Co-operation and

Development (OECD) provides a set of internationally recognized guidelines for the testing of

chemicals. Below are summaries of key experimental protocols relevant to the toxicological

profile of Alanycarb.

Mammalian Acute Oral Toxicity (Based on OECD
Guideline 401)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.

Test Animals: Typically, young adult rats are used.
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Procedure: The test substance is administered in graduated doses to several groups of

fasted animals, with one dose per group. The substance is usually administered by gavage.

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically

estimated dose that is expected to be lethal to 50% of the test animals. Gross necropsy is

performed on all animals at the end of the study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Acclimatization of Test Animals
(e.g., Rats, at least 5 days)

Randomization and Grouping

Fasting (overnight)

Single Oral Dose Administration
(by gavage, graduated doses)

Observation Period (14 days)
- Mortality

- Clinical Signs
- Body Weight

Gross Necropsy of all Animals

Data Analysis
(Calculation of LD50)

End

Click to download full resolution via product page

Workflow for an Acute Oral Toxicity Study based on OECD 401.
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Fish Acute Toxicity Test (Based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.

Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).

Procedure: Fish are exposed to the test substance in a series of concentrations for a 96-hour

period. The test can be static (water is not changed), semi-static (water is renewed

periodically), or flow-through (water is continuously replaced).

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is

also noted.

Endpoint: The primary endpoint is the 96-hour LC50.

Honeybee Acute Toxicity Test (Based on OECD
Guidelines 213 & 214)
These tests assess the acute oral and contact toxicity of a substance to adult honeybees.

Test Species:Apis mellifera.

Procedure (Oral - OECD 213): Bees are fed a sucrose solution containing the test substance

at various concentrations.

Procedure (Contact - OECD 214): The test substance, dissolved in a suitable solvent, is

applied directly to the dorsal thorax of the bees.

Observations: Mortality is recorded at specified intervals, typically up to 96 hours.

Endpoint: The LD50 (µg of active substance per bee) is determined for both oral and contact

exposure.

Earthworm Acute Toxicity Test (Based on OECD
Guideline 207)
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This test evaluates the acute toxicity of a substance to earthworms.

Test Species:Eisenia foetida.

Procedure: Earthworms are exposed to the test substance mixed into an artificial soil

substrate over a 14-day period.

Observations: Mortality is assessed at day 7 and day 14. Sub-lethal effects, such as changes

in body weight and behavior, are also recorded.

Endpoint: The 14-day LC50 is determined.

Conclusion
Alanycarb demonstrates a toxicological profile characteristic of carbamate insecticides, with its

primary mechanism of action being the inhibition of acetylcholinesterase. The available data

indicate moderate acute toxicity to mammals and fish, low toxicity to birds, and high toxicity to

honeybees. While specific quantitative data for Alanycarb is not always available for all non-

target species, the established OECD guidelines provide a robust framework for assessing its

potential environmental risk. This in-depth guide serves as a valuable resource for researchers

and professionals in understanding the toxicological implications of Alanycarb and for the

comparative assessment of other insecticides. The provided data and protocols are essential

for conducting comprehensive environmental risk assessments and for the development of

safer and more target-specific pest control agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033300#toxicological-profile-of-alanycarb-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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